Cas no 1171097-21-4 (1-(1-methyl-1H-pyrazol-3-yl)-5-oxopyrrolidine-3-carboxylic acid)

• Product Name: 1-(1-methyl-1H-pyrazol-3-yl)-5-oxopyrrolidine-3-carboxylic acid
• CAS No: 1171097-21-4
• MF: C₉H₁₁N₃O₃
• MW: 209.201941728592
• MDL: MFCD09834170
• CID: 3159306
• PubChem ID: 25248096
• Update Time: 2025-05-25

1-(1-methyl-1H-pyrazol-3-yl)-5-oxopyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(1-methyl-1H-pyrazol-3-yl)-5-oxopyrrolidine-3-carboxylic acid
• 1-(1-methylpyrazol-3-yl)-5-oxopyrrolidine-3-carboxylic acid
• MFCD09834170
• WWB09721
• CS-0264350
• 1-(1-methyl-1H-pyrazol-3-yl)-5-oxopyrrolidine-3-carboxylicacid
• Z558509778
• 1171097-21-4
• EN300-92637
• AKOS005168595
• STK352675
• 1-(1-METHYL-1H-PYRAZOL-3-YL)-5-OXO-3-PYRROLIDINECARBOXYLIC ACID

• MDL： MFCD09834170
• Inchi： 1S/C9H11N3O3/c1-11-3-2-7(10-11)12-5-6(9(14)15)4-8(12)13/h2-3,6H,4-5H2,1H3,(H,14,15)
• InChI Key： SITAFLYAZRCCOA-UHFFFAOYSA-N
• SMILES： O=C1CC(C(=O)O)CN1C1C=CN(C)N=1

Computed Properties

• Exact Mass: 209.08004122Da
• Monoisotopic Mass: 209.08004122Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 75.4Ų

Additional information on 1-(1-methyl-1H-pyrazol-3-yl)-5-oxopyrrolidine-3-carboxylic acid

Comprehensive Overview of 1-(1-methyl-1H-pyrazol-3-yl)-5-oxopyrrolidine-3-carboxylic acid (CAS No. 1171097-21-4)

1-(1-methyl-1H-pyrazol-3-yl)-5-oxopyrrolidine-3-carboxylic acid (CAS No. 1171097-21-4) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound belongs to the class of pyrrolidine derivatives, which are widely explored for their bioactivity and versatility in drug design. The presence of both pyrazole and pyrrolidone moieties in its structure makes it a promising scaffold for the development of novel therapeutic agents.

In recent years, the demand for heterocyclic compounds like 1-(1-methyl-1H-pyrazol-3-yl)-5-oxopyrrolidine-3-carboxylic acid has surged, driven by their role in addressing modern healthcare challenges. Researchers are particularly interested in its potential as a building block for small molecule drugs, especially in areas such as anti-inflammatory and neuroprotective therapies. The compound’s carboxylic acid group also offers opportunities for further derivatization, enhancing its utility in medicinal chemistry.

The synthesis of 1-(1-methyl-1H-pyrazol-3-yl)-5-oxopyrrolidine-3-carboxylic acid typically involves multi-step organic reactions, including cyclization and functional group interconversion. Its CAS No. 1171097-21-4 serves as a unique identifier in chemical databases, facilitating accurate referencing in academic and industrial research. The compound’s molecular weight and solubility properties are critical parameters for its formulation in drug delivery systems.

From an industrial perspective, 1-(1-methyl-1H-pyrazol-3-yl)-5-oxopyrrolidine-3-carboxylic acid is often discussed in the context of green chemistry and sustainable synthesis. With growing environmental concerns, researchers are exploring eco-friendly methods to produce such compounds, minimizing waste and energy consumption. This aligns with the broader trend of green pharmaceuticals, a topic frequently searched by professionals in the field.

The compound’s potential applications extend beyond pharmaceuticals. In agrochemical research, it is investigated for its role in developing crop protection agents. Its structural motifs are known to interact with biological targets in pests, offering a pathway to next-generation pesticides with improved efficacy and safety profiles. This dual applicability in human health and agriculture underscores its importance in contemporary science.

Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are routinely employed to characterize 1-(1-methyl-1H-pyrazol-3-yl)-5-oxopyrrolidine-3-carboxylic acid. These methods ensure purity and consistency, which are vital for regulatory compliance and reproducibility in research. The compound’s stability under various conditions is another area of active study, particularly for long-term storage and transport.

In the context of drug discovery, this compound is often highlighted in discussions about fragment-based drug design (FBDD). Its modular structure allows for easy integration into larger molecular frameworks, enabling the creation of highly specific inhibitors for disease targets. This approach is particularly relevant in oncology and infectious disease research, where precision medicine is a growing focus.

The rise of computational chemistry and AI-driven drug design has further amplified interest in compounds like 1-(1-methyl-1H-pyrazol-3-yl)-5-oxopyrrolidine-3-carboxylic acid. Virtual screening and molecular docking studies leverage its structural data to predict interactions with biological targets, accelerating the drug development pipeline. This synergy between wet-lab experiments and in silico modeling is a hot topic in modern research.

For suppliers and manufacturers, the compound’s CAS No. 1171097-21-4 is a key identifier in global trade databases. Ensuring high purity and batch-to-batch consistency is essential to meet the stringent requirements of pharmaceutical clients. Quality control protocols, including residual solvent analysis and heavy metal testing, are integral to its commercial production.

In summary, 1-(1-methyl-1H-pyrazol-3-yl)-5-oxopyrrolidine-3-carboxylic acid (CAS No. 1171097-21-4) represents a versatile and valuable compound in both academic and industrial settings. Its applications span drug discovery, agrochemical development, and material science, making it a subject of ongoing research and innovation. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in health and sustainability.